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Introduction & Scope

Diisononyl adipate (DINA, CAS: 33703-08-1) is a high-performance, non-phthalate plasticizer
of significant industrial and scientific interest[1]. As global regulatory frameworks increasingly
restrict the use of ortho-phthalates (such as DEHP) due to toxicological concerns, DINA has
emerged as a critical alternative. It imparts excellent low-temperature flexibility and high
thermal stability to [1]. Structurally, DINA is the diester of adipic acid and isononyl alcohol,
presenting as a colorless, oily liquid[2].

For researchers, materials scientists, and drug development professionals utilizing DINA in
medical devices, pharmaceutical packaging, or environmental toxicology studies, rigorous
structural verification is paramount. This application note details the causal methodologies and
self-validating protocols for the complete spectroscopic characterization of DINA using Fourier
Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Mechanistic Insights: DINA Functionality and
Spectroscopic Tracking

The plasticizing efficiency of DINA relies fundamentally on the "free volume theory.”" DINA
molecules interpose themselves between rigid polymer chains; their polar ester groups shield
the polymer's dipole-dipole interactions, while their bulky, branched isononyl aliphatic chains
increase the free volume. This effectively lowers the glass transition temperature (Tg) and
increases chain mobility[1].

o FTIR Utility: FTIR is uniquely suited to monitor the integrity of the ester carbonyl bonds and
track the migration of DINA out of the polymer matrix over time. Because plasticizer
migration can compromise material flexibility and pose toxicological risks,[3].

o NMR Utility: The specific branching architecture of the isononyl groups directly dictates
DINA's cold-elastic properties and compatibility with PVC. Quantitative *H-NMR is employed
to calculate the exact ratio of methylene/methine groups to terminal methyl groups—a critical
Quality Assurance (QA) metric that distinguishes premium DINA from inferior isomeric
mixtures[4].
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Fig 1: Mechanistic pathway of PVC plasticization by DINA via free volume expansion.

Experimental Protocols

Protocol A: Attenuated Total Reflectance (ATR) FTIR
Analysis

Objective: To acquire a high-resolution infrared spectrum of neat DINA for functional group
validation and migration baseline establishment.

Step-by-Step Methodology:

Crystal Preparation: Clean the diamond or zinc selenide (ZnSe) ATR crystal with HPLC-
grade isopropanol and allow it to air dry.

o Causality: Isopropanol evaporates rapidly without leaving an organic residue that could
obscure the critical aliphatic C-H stretching region (2900 cm~1).

o Background Acquisition: Collect a background spectrum (64 scans, 4 cm~* resolution) in
ambient air.

o Causality: Subtracts atmospheric water vapor and COz interference, ensuring the ester
carbonyl peak (~1735 cm™?) is not distorted by adjacent water bending vibrations.

o Sample Application: Apply 1-2 drops of neat liquid DINA directly onto the ATR crystal,
ensuring complete coverage of the active sensing area. Do not apply the pressure anvil.

o Causality: Because DINA is a [2], the anvil is unnecessary and could damage the crystal.
Neat analysis prevents solvent masking effects.

e Spectral Acquisition: Scan the sample from 4000 to 600 cm~1* using the same parameters as
the background.

o Self-Validating System Check: Verify that the baseline between 4000—-3800 cm~1 is
completely flat (absorbance < 0.02 AU) and the maximum peak absorbance (the C=0
stretch) is between 0.4 and 0.8 AU. If absorbance exceeds the linear range, clean the crystal
and apply a thinner micro-film.
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Protocol B: High-Resolution *H and **C NMR
Spectroscopy

Objective: To confirm the molecular skeleton of DINA and quantify the isononyl branching ratio.
Step-by-Step Methodology:

o Sample Preparation: Dissolve 50 mg of DINA in 0.6 mL of deuterated chloroform (CDClI3)
containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

o Causality: CDCls is an ideal non-polar solvent that readily dissolves the hydrophobic
DINA[4]. TMS provides an internal reference standard locked exactly at 0.00 ppm,
essential for precise chemical shift assignments.

e Instrument Tuning & Shimming: Insert the sample into a 400 MHz (or higher) NMR
spectrometer. Perform automated or manual shimming on the Z-axis.

o Causality: Proper shimming ensures a highly homogenous magnetic field, which is critical
for resolving the complex multiplets of the branched isononyl chains.

e 1H-NMR Acquisition: Acquire the proton spectrum using a standard 90° pulse sequence. Set
the relaxation delay (D1) to at least 5 seconds.

o Causality: A long relaxation delay ensures complete longitudinal relaxation (T1) of all
protons. This is mandatory for the[4].

o Self-Validating System Check: Check the full width at half maximum (FWHM) of the TMS
peak. If the FWHM exceeds 1.0 Hz, the magnetic field is inhomogeneous, and the sample
must be re-shimmed before any data processing or integration occurs.
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Fig 2: Parallel FTIR and NMR spectroscopic workflow for DINA structural validation.

Data Presentation & Interpretation

The spectroscopic data obtained from the aforementioned protocols must be cross-referenced
against established structural markers to verify compound identity and purity.

Table 1: Characteristic FTIR-ATR Absorption Bands of DINA
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Wavenumber
(cm™)

Vibrational Mode

Structural
Assignment

Diagnostic
Significance

2955, 2925, 2855

C-H Stretching

(asym/sym)

Aliphatic chains
(isononyl & adipate

core)

Confirms the
presence of long,

branched alkyl chains.

Primary marker for

1735 C=0 Stretching Ester carbonyl adipate ester; used for
migration tracking.
) ) Indicates the degree
) CHz scissoring and o
1465, 1380 C-H Bending of branching in the

CHs bending

isononyl group.

1250, 1170, 1070

C-O-C Stretching

Ester alkoxy bonds

Confirms the diester

linkage integrity.

725

CHz2 Rocking

Long aliphatic chains
(n>4)

Validates the
tetramethylene core of

the adipate moiety.

Table 2: *H NMR Chemical Shifts and Integration for DINA (400 MHz, CDCIs)
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alpha-protons) the isononyl
alcohol.
-CH2-C(=0)- N
) ) Identifies the
2.25-2.35 Multiplet 4H (Adipate alpha- o )
adipic acid core.
protons)
-CH2-CH2- Confirms the
1.60-1.70 Multiplet 4H C(=0)- (Adipate central adipate
beta-protons) alkyl chain.
-CH2- and -CH- Area used to
1.00 - 2.00 Multiplet ~24H (Isononyl calculate the
backbone) branching index.
Compared
) -CHs (Terminal against the 1.0-
0.50-1.00 Multiplet ~18H

methyl groups)

2.0 ppm region
for QA/QC.

Branching Ratio Calculation (QA/QC Metric)

According to established patent literature for high-performance diisononyl adipates, the precise

ratio of the integrated area of the aliphatic backbone (1.0-2.0 ppm) to the terminal methyls

(0.5-1.0 ppm) must fall between 1.20 and 5.00[4]. A ratio within this specific window

guarantees optimal plasticization efficiency and ensures the material will perform predictably at

low temperatures.

Conclusion

The rigorous characterization of Diisononyl Adipate (DINA) requires a dual-technique

approach. FTIR provides a rapid, self-validating mechanism to confirm ester integrity and

monitor environmental migration[3], while quantitative NMR spectroscopy offers deep structural

insights into the isomeric branching that dictates the chemical's macroscopic physical
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properties[4]. By adhering to the causal methodologies outlined in this application note,
researchers can ensure the highest standards of analytical trustworthiness in their material
science and drug development workflows.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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